Cas no 95687-41-5 (Benzyl (2S,4R)-4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate)

• Product Name: Benzyl (2S,4R)-4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• CAS No: 95687-41-5
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• MDL: MFCD12963570
• CID: 61796
• PubChem ID: 354335663
• Update Time: 2025-05-21

Benzyl (2S,4R)-4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Cbz-trans-4-hydroxy-L-prolinol
• Trans-N-benzyloxycarbonyl-4-hydroxy-2-hydroxymethylpyrrolidine
• Benzyl (2S,4R)-4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• N-Carbobenzoxy-trans-4-hydroxy-L-prolinol
• (2S,4R)4-HYDROXY-2-(HYDROXYMETHYL)PYRROLIDINE, N-CBZ PROTECTED
• Z-Hyp-OL
• Z-TRANS-4-HYDROXY-L-PROLINOL
• (2S,4R)-benzyl 4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• (2S,4R)-N-(benzyloxycarbonyl)-2-hydroxymethyl-4-hydroxypyrrolidine
• (2S,4R)-N-(benzyloxycarbonyl)-4-hydroxy-2-(hydroxymethyl)pyrrolidine
• (2S,4R)-N1-(benzylox
• <i>N<
• Cbz-trans-4-Hydroxy-L-prolinol
• N-benzyloxycarbonyl-trans-4-hydroxy-L-prolinol
• TRANS-N-CBZ-4-HYDROXY-L-PROLINOL
• N-Cbz-trans-4-hydroxy-L-prolinol
• (2S,4R)-4-Hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylic Acid Benzyl Ester
• trans-Benzyl 4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• PubChem14165
• Zhtrans-4-hydroxy-L-prolinol
• 1-Pyrrolidinecarboxylic acid, 4-hydroxy-2-(hydroxymethyl)-, phenylmethyl ester, (2S-trans)- (ZCI)
• Phenylmethyl (2S,4R)-4-hydroxy-2-(hydroxymethyl)-1-pyrrolidinecarboxylate (ACI)
• AKOS015856116
• benzyl(2S,4R)-4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• Q-101695
• SCHEMBL3578965
• VDA68741
• AC-24040
• DS-15370
• (2S,4R)-2-Hydroxymethyl- 4-hydroxy-1(carbobenzyloxy)pyrrolidine
• 1-Pyrrolidinecarboxylicacid, 4-hydroxy-2-(hydroxymethyl)-, phenylmethyl ester, (2S,4R)-
• CS-0021635
• (2S,4R)-2-Hydroxymethyl-4-hydroxy-1(carbobenzyloxy)pyrrolidine
• DTXSID00566696
• (2S,4R)-N-Benzyloxycarbonyl-4-hydroxy-2-hydroxymethylpyrrolidine
• MFCD03427085
• 95687-41-5
• AKOS015918252
• WDEQGLDWZMIMJM-NWDGAFQWSA-N
• EN300-7401528
• C3255

• MDL： MFCD12963570
• Inchi： 1S/C13H17NO4/c15-8-11-6-12(16)7-14(11)13(17)18-9-10-4-2-1-3-5-10/h1-5,11-12,15-16H,6-9H2/t11-,12+/m0/s1
• InChI Key： WDEQGLDWZMIMJM-NWDGAFQWSA-N
• SMILES： C(N1C[C@H](O)C[C@H]1CO)(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 251.11600
• Monoisotopic Mass: 251.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 70
• Surface Charge: 0
• Tautomer Count: 3

Experimental Properties

• Color/Form: COLORLESS LIQUID
• Density: 1.297 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 240 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.547(lit.)
• PSA: 70.00000
• LogP: 0.68860
• Optical Activity: [α]20/D −33°, c = 15 in chloroform

Benzyl (2S,4R)-4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280;P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Benzyl (2S,4R)-4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate

Benzyl (2S,4R)-4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No. 95687-41-5): A Comprehensive Overview

Benzyl (2S,4R)-4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate is a chiral pyrrolidine derivative that has garnered significant attention in pharmaceutical and organic chemistry research. With the CAS number 95687-41-5, this compound serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the hydroxy and hydroxymethyl functional groups, make it particularly valuable for asymmetric synthesis and drug development.

The compound's stereochemistry at the 2S and 4R positions plays a pivotal role in its reactivity and applications. Researchers are increasingly interested in chiral building blocks like Benzyl (2S,4R)-4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate due to their importance in creating enantiomerically pure pharmaceuticals. This aligns with current industry trends toward more selective and efficient synthetic methodologies.

From a synthetic chemistry perspective, Benzyl (2S,4R)-4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate CAS 95687-41-5 offers multiple reactive sites for further functionalization. The benzyl carbamate protecting group can be selectively removed under mild conditions, while the hydroxyl groups provide handles for diverse transformations. These characteristics make it particularly useful in multi-step syntheses where selective protection and deprotection are required.

In pharmaceutical applications, derivatives of (2S,4R)-4-hydroxy-2-(hydroxymethyl)pyrrolidine have shown promise in various therapeutic areas. The scaffold's rigidity and functional group diversity allow for optimal interactions with biological targets. Recent literature highlights its potential in developing enzyme inhibitors and receptor modulators, particularly in neurological and metabolic disorders.

The growing demand for chiral synthons like Benzyl (2S,4R)-4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate reflects broader trends in drug discovery. Pharmaceutical companies are increasingly focusing on single enantiomer drugs, which often demonstrate improved efficacy and reduced side effects compared to racemic mixtures. This compound's availability and well-characterized properties make it attractive for medicinal chemistry programs.

From a commercial perspective, CAS 95687-41-5 has seen steady market growth as research into pyrrolidine-based compounds expands. Suppliers typically offer this material with high enantiomeric excess (>98%), meeting the stringent requirements of modern pharmaceutical synthesis. The compound's stability under standard storage conditions contributes to its practicality as a research chemical.

Analytical characterization of Benzyl (2S,4R)-4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm both the compound's identity and its enantiomeric purity, which are critical parameters for research applications. The availability of detailed spectral data facilitates its use in quality-controlled synthetic processes.

Environmental and safety considerations for Benzyl (2S,4R)-4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate 95687-41-5 follow standard laboratory chemical protocols. While not classified as hazardous under typical conditions, proper handling procedures should be maintained, including the use of personal protective equipment and adequate ventilation. The compound's biodegradability and ecological impact have been subjects of ongoing research.

Future research directions for (2S,4R)-4-hydroxy-2-(hydroxymethyl)pyrrolidine derivatives may explore their potential in emerging therapeutic areas such as targeted protein degradation and RNA modulation. The scaffold's versatility positions it well for adaptation to new drug discovery paradigms. Additionally, improvements in synthetic routes to this compound could enhance its accessibility for broader research applications.

In conclusion, Benzyl (2S,4R)-4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No. 95687-41-5) represents an important building block in modern synthetic and medicinal chemistry. Its well-defined stereochemistry, multiple functional groups, and proven utility in pharmaceutical research ensure its continued relevance. As the demand for enantiomerically pure compounds grows, this pyrrolidine derivative is likely to maintain its position as a valuable tool for chemical and biological research.